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Compound of Interest

Compound Name: Rhodirubin B

Cat. No.: B15562894

Rhodirubin B: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rhodirubin B is a member of the anthracycline class of polyketide antibiotics. First isolated
from Streptomyces species, it exhibits notable biological activity, particularly against Gram-
positive bacteria. This technical guide provides a comprehensive overview of the available
information on Rhodirubin B, including its commercial availability, physicochemical properties,
putative mechanism of action, and relevant experimental considerations for research
applications.

Commercial Availability

Rhodirubin B is not a widely available, off-the-shelf research chemical. Its commercial
availability is limited and typically requires inquiry for custom synthesis or special order. Several
specialized chemical suppliers list Rhodirubin B in their catalogs, though it is generally not
held in stock. Researchers interested in acquiring Rhodirubin B should contact these vendors
directly to inquire about synthesis, lead times, and pricing.

Potential Suppliers of Rhodirubin B:
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Supplier CAS Number Notes
BIOZOL 64502-82-5 Listed as available on request.
Listed in their catalog;
TargetMol 64502-82-5 availability should be
confirmed.
Listed as a catalog item;
MedChemExpress 64502-82-5 inquiry is recommended to

confirm stock.

Physicochemical Properties

A summary of the key physicochemical properties of Rhodirubin B is presented below.
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Property Value Source
CAS Number 64502-82-5 BOC Sciences

Dictionary of Antibiotics and
Molecular Formula C42Hs55NO1s

Related Substances

methyl (1R,2R,4S)-4-
[(2R,4S,5S,6S)-4-
(dimethylamino)-5-
[(2S,5S,6S)-5-[(2S,5S,6S)-5-
hydroxy-6-methyloxan-2-

IUPAC Name BOC Sciences
ylJoxy-6-methyloxan-2-yl]oxy-
6-methyl-oxan-2-ylJoxy-2-
hydroxy-1-methyl-6,11-dioxo-
5,12-dihydrotetracene-2-
carboxylate
] ] Dictionary of Antibiotics and
Melting Point 135-137 °C
Related Substances
Soluble in Methanol, acids,
. DMSO, Benzene, Toluene. Dictionary of Antibiotics and
Solubility

Fairly soluble in Ether. Poorly

soluble in Water, Hexane.

Related Substances

Biological Activity and Mechanism of Action

Rhodirubin B's primary reported biological activity is its potent effect against Gram-positive

bacteria. As an anthracycline, its mechanism of action is presumed to be similar to other well-

studied members of this class, such as doxorubicin and daunorubicin. The multifaceted

mechanism of anthracyclines generally involves:

» DNA Intercalation: The planar tetracyclic ring structure of anthracyclines inserts between

DNA base pairs, obstructing DNA replication and transcription.

» Topoisomerase Il Inhibition: Anthracyclines can form a stable ternary complex with DNA and

topoisomerase I, an enzyme crucial for resolving DNA topological problems during
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replication. This stabilization prevents the re-ligation of DNA strands, leading to double-
strand breaks and subsequent apoptosis.

o Generation of Reactive Oxygen Species (ROS): The quinone moiety of the anthracycline
structure can undergo redox cycling, leading to the formation of superoxide radicals and
other ROS. This oxidative stress can damage cellular components, including lipids, proteins,
and DNA, contributing to cytotoxicity.

These primary mechanisms trigger a cascade of downstream cellular events, activating various
signaling pathways that ultimately lead to cell cycle arrest and apoptosis.

Postulated Signaling Pathways

While specific signaling pathways activated by Rhodirubin B have not been extensively
studied, the general pathways affected by anthracyclines are well-documented. It is highly
probable that Rhodirubin B modulates similar cellular signaling networks.
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Generalized Anthracycline Signaling Pathway
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General Workflow for Isolation of Streptomyces Metabolites
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 To cite this document: BenchChem. [commercial availability of Rhodirubin B for research].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562894#commercial-availability-of-rhodirubin-b-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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